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Compound of Interest

Compound Name:
4-Chloro-5-iodo-2-isopropyl-6-

methylpyrimidine

CAS No.: 69696-39-5

Cat. No.: B3279680

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
This compound represents a "trifunctional" pyrimidine scaffold.[1] Its value lies in the

orthogonal reactivity of its substituents: the iodine atom (C5) facilitates palladium-catalyzed

cross-couplings, while the chlorine atom (C4) serves as a handle for Nucleophilic Aromatic

Substitution (SNAr). The isopropyl and methyl groups provide lipophilic bulk, often used to

modulate the binding affinity of kinase inhibitors or Bcl-2 family antagonists.
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Property Specification

Chemical Name 4-Chloro-5-iodo-2-isopropyl-6-methylpyrimidine

CAS Number Not widely listed; Derivative of CAS 4595-69-1

Molecular Formula C₈H₁₀ClIN₂

Molecular Weight 296.54 g/mol

Appearance Off-white to pale yellow solid

Solubility Soluble in DMSO, DMF, DCM; Insoluble in water

Melting Point Approx. 45–50 °C (Estimated based on analogs)

Precursor
4-Chloro-2-isopropyl-6-methylpyrimidine (CAS

4595-69-1)

Hazard Identification (GHS Classification)
Signal Word:WARNING

Based on the structural alerts of halogenated pyrimidines and data from the non-iodinated

precursor (CAS 4595-69-1), the following GHS classifications apply.

Hazard Statements
H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

H412: Harmful to aquatic life with long-lasting effects (Predicted due to halogenation).

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[3]

Remove contact lenses, if present and easy to do.[3] Continue rinsing.[3]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

Handling, Storage & Stability[2][14]
The stability of this compound is dictated by the C5-Iodine bond, which is susceptible to

homolytic cleavage under UV light, and the C4-Chlorine bond, which is hydrolytically sensitive

under acidic/basic conditions.

Storage Protocol
Temperature: Store at 2–8°C (Refrigerate). Long-term storage at -20°C is recommended to

prevent deiodination.

Light Protection:CRITICAL. Store in amber vials or wrap containers in aluminum foil. Iodine-

carbon bonds are photosensitive; exposure causes discoloration (purple/brown tint)

indicating iodine release.

Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent moisture-induced

hydrolysis of the chloro-pyrimidine moiety.

Synthetic Utility & Reactivity Architecture
The strategic value of this molecule is its chemoselectivity. In a sequential functionalization

workflow, the Iodine atom is more reactive toward oxidative addition (Pd(0)), allowing C5

modification before C4 modification.

Reactivity Diagram
The following diagram illustrates the logical flow of synthesis and subsequent functionalization.
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Caption: Chemoselective functionalization pathway. The C-I bond (C5) reacts preferentially in

Pd-catalyzed couplings, preserving the C-Cl bond (C4) for later nucleophilic substitution.

Experimental Protocols
A. Synthesis of 4-Chloro-5-iodo-2-isopropyl-6-
methylpyrimidine
Note: This protocol describes the iodination of the commercially available precursor.

Reagents:

4-Chloro-2-isopropyl-6-methylpyrimidine (1.0 equiv)

N-Iodosuccinimide (NIS) (1.1 equiv)

Acetonitrile (ACN) or DMF (0.5 M concentration)

Trifluoroacetic acid (TFA) (0.1 equiv - catalyst)

Procedure:

Dissolution: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve

4-Chloro-2-isopropyl-6-methylpyrimidine in anhydrous ACN under Argon.

Addition: Add NIS portion-wise over 10 minutes. Protect the flask from light using aluminum

foil.

Catalysis: Add catalytic TFA (10 mol%). Rationale: Acid catalysis activates the NIS,

enhancing electrophilic iodine generation.

Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1). The

product will be less polar than the starting material.

Work-up: Quench with saturated aqueous Sodium Thiosulfate (Na₂S₂O₃) to remove excess

iodine (solution turns from brown to yellow/clear). Extract with Ethyl Acetate (3x).
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Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate. Purify

via silica gel flash chromatography (0-10% EtOAc in Hexanes).

B. Emergency Response (Spill/Exposure)[2]
Scenario Response Protocol

Eye Contact
Immediately flush with water for 15+ mins, lifting

eyelids. Seek medical attention.

Skin Contact

Wash with soap and water.[3] Remove

contaminated clothing.[3] If irritation persists,

consult a dermatologist.

Inhalation
Move to fresh air.[3] If breathing is difficult, give

oxygen.[3]

Spill Cleanup

Do not sweep dry dust. Dampen with water or

cover with wet paper towels to avoid

aerosolization. Scoop into a chemical waste

container. Clean surface with mild detergent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isopropyl-6-methylpyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
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chloro-5-iodo-2-isopropyl-6-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b3279680/docs#technical-guide-safety-profile-4-chloro-5-iodo-2-isopropyl-6-methylpyrimidine
https://www.benchchem.com/product/b3279680/docs#technical-guide-safety-profile-4-chloro-5-iodo-2-isopropyl-6-methylpyrimidine
https://www.benchchem.com/product/b3279680/docs#technical-guide-safety-profile-4-chloro-5-iodo-2-isopropyl-6-methylpyrimidine
https://www.benchchem.com/product/b3279680/docs#technical-guide-safety-profile-4-chloro-5-iodo-2-isopropyl-6-methylpyrimidine
https://www.benchchem.com/product/b3279680?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3279680?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

